Guacetisal

• CAS No.: 55482-89-8
• Product Name: Guacetisal
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol
• IUPAC Name: (2-methoxyphenyl) 2-acetyloxybenzoate
• Standard InChI: InChI=1S/C16H14O5/c1-11(17)20-13-8-4-3-7-12(13)16(18)21-15-10-6-5-9-14(15)19-2/h3-10H,1-2H3
• Standard InChIKey: HSJFYRYGGKLQBT-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC=CC=C1C(=O)OC2=CC=CC=C2OC
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C(=O)OC2=CC=CC=C2OC
• Appearance: Solid powder
• Description: Guacetisal is an antitussive and analgesic tolerated by patients with aspirin-asthma. It may be used in the treatment of bronchial inflammatory disorders and chronic obstructive bronchopneumopathy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(acetyloxy)benzoic acid, 2-methoxyphenyl ester; acetylsalicylic acid guaiacolic ester; ASA-G; Broncaspin; guacetisal; guaiacol acetylsalicylate; guaiacolic ester, acetylsalicylic acid
• Reference: 1: Zanierato G, Ranghino E, Negri L, Morandini GC. [Treatment of bronchial inflammatory disorders with guacetisal]. Minerva Med. 1981 Feb 28;72(7):443-9. Italian. PubMed PMID: 7017496.; 2: Cerqua R, Trovello C, Infante G, Ricciardi S. [The use of guacetisal in chronic obstructive bronchopneumopathy. Controlled clinical study]. Minerva Med. 1981 Feb 28;72(7):355-62. Italian. PubMed PMID: 7017485.; 3: Carpinteri F, Carosi M. [Guacetisal in the treatment of acute and chronic bronchopneumopathy]. Minerva Med. 1981 Feb 28;72(7):347-53. Italian. PubMed PMID: 7017484.
• PubChem Compound: 68749
• Last Modified: Nov 11 2021